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Compound of Interest

Compound Name: Pyridate

Cat. No.: B1679944

A comprehensive review of experimental data confirms that the herbicide pyridate is well-
tolerated by a wide range of chickpea (Cicer arietinum L.) varieties, exhibiting minimal
phytotoxicity and no significant adverse effects on yield. Studies consistently show that both
desi and kabuli (garbanzo) types of chickpeas display excellent tolerance to post-emergence
applications of pyridate, even at rates considerably higher than those required for effective
weed control.

Researchers and agricultural scientists will find that pyridate offers a reliable option for
managing broadleaf weeds in chickpea cultivation without compromising crop health. This
guide provides a detailed comparison of pyridate's performance with other herbicides,
supported by experimental data and protocols.

Comparative Phytotoxicity and Yield Effects

Multiple field trials have demonstrated the safety of pyridate on various chickpea cultivars.
Crop injury, when observed, is consistently low and transient, remaining well below the
acceptable 10% threshold.[1] In contrast, other herbicides, such as combinations of Sencor®
(metribuzin) and Authority® (sulfentrazone), have been shown to cause phytotoxicity symptoms
exceeding this level.[1]

Notably, the application of pyridate has been linked to significant yield increases, primarily due
to the effective control of competing broadleaf weeds.[2] Experiments have shown that even at
rates as high as 3.6 kg active ingredient per hectare (ai/ha), pyridate is safe for both desi and
garbanzo varieties.[2]
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Quantitative Data Summary

The following tables summarize the findings from various studies on the effect of pyridate and
other herbicides on chickpea crop injury and yield.

Table 1: Crop Injury (% Phytotoxicity) in Chickpea Varieties Following Herbicide Application

L Application . . .
Herbicide Chickpea Crop Injury Crop Injury
Rate (g . Source(s)
Treatment . Variety (%) 14 DAE* (%) 19 DAT?
ai/ha)
Pyridate 300 - 600 Not specified <10 [1]
Pyridate 900 - 1800 Not specified <10 [1]
Pyridate 24 fl oz/A Sierra 38 [3]
Pyridate 48 fl oz/A Sierra 35 [3]
Sencor® » o
o Not specified 7 varieties® <10 [1]
(Metribuzin)
Authority®
(Sulfentrazon  Not specified 7 varieties® 0 [1]
e)
Authority® + -~ o
Not specified 7 varieties? 13 [1]
Sencor®
Royal, Sierra,
Untreated )
Billy bean, 0 [3]
Control
Sawyer

IDAE: Days After Emergence 2DAT: Days After Treatment 3Varieties tested: CDC Leader, CDC
Orion, CDC Lancer, CDC Orkney, CDC Pasqua, CDC Consul, and CDC Kala.[1]

Table 2: Chickpea Yield Response to Pyridate Application
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Pyridate

Chickpea o Yield ( Yield )
Variety Application kglplot) (Tonnes/ha) Yield (Ib/A) Source(s)
Rate
Not specified 450 g ai/ha 1.74 [2]
Not specified 900 g ai/ha 2.10 [2]
Not specified 1800 g aiha 2.68 [2]
Tyson (desi) 3.6 kg ac/ha Safe [2]
Dooen (desi) 3.6 kg ac/ha Safe [2]
Royal 24 fl oz/A 1370 [3]
Royal 48 fl oz/A 2060 [3]
Sierra 24 fl oz/A 1310 [3]
Sierra 48 fl oz/A 2220 [3]
Billy bean 24 fl oz/A 2010 [3]
Billy bean 48 fl oz/A 2610 [3]
Sawyer 24 fl oz/A 1790 [3]
Sawyer 48 fl oz/A 2420 [3]
Similar to
Frontier Not specified hand-weeded [4]

control

Experimental Protocols

The data presented above were generated from rigorous field experiments. The following
provides a generalized methodology for assessing the safety of herbicides on chickpea
varieties.

Experimental Design
o Design: Randomized Complete Block Design (RCBD) or Randomized Split-Plot Design.[3][5]
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» Replications: Typically 3 to 4 replications per treatment.[3][5]

e Plot Size: Standardized plot dimensions (e.g., 8' x 16' or 10' x 30").[3][5]

Crop Husbandry

o Varieties: Certified seeds of different chickpea varieties (e.g., 'Billy bean’, 'Royal’, 'Sierra’,
‘Sawyer’, 'Frontier', CDC varieties).[3][4][5]

e Planting: Sown using a no-till drill or Monosem planter at a specified seeding rate.[3][4]

 Inoculation: Seeds are typically treated with a suitable Mesorhizobium inoculant.[4]

Herbicide Application

e Timing: Post-emergence (POST) applications at various crop growth stages (e.g., 2-4 inch,
8-10 inch) or weed growth stages.[5]

o Equipment: Tractor-mounted research plot sprayer with specified nozzles (e.g., 8002 flat fan)
and spray volume (e.g., 15-20 gallons per acre).[2][4]

o Treatments: Include a range of pyridate application rates, comparative herbicides, and
untreated/hand-weeded controls.[1][4]

Data Collection and Analysis

o Crop Injury: Visual assessment of phytotoxicity at specified intervals after treatment (e.g., 14,
19, 21, 28 days) using a 0-100% scale, where 0% is no injury and 100% is crop death.[1][3]

[5]

» Weed Control Efficacy: Visual ratings of weed control for specific species present in the trial
area.[2][5]

 Yield: Harvesting of a defined area from each plot at crop maturity to determine grain yield.

[2]31[5]

» Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA) to determine the
statistical significance of treatment effects.[3][5]
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Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a field experiment designed to validate
the safety of pyridate on different chickpea varieties.
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Caption: Experimental workflow for assessing pyridate safety on chickpea varieties.
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Mode of Action and Chickpea Tolerance

Pyridate is a photosystem Il inhibitor.[5] Its selectivity in chickpeas is attributed to the crop's
ability to rapidly metabolize the active compound into non-toxic glycosidic conjugates.[2] This
metabolic detoxification is a key factor in the observed high level of crop tolerance.[5][6]

Conclusion

The available body of research strongly supports the safety of pyridate for post-emergence
broadleaf weed control in a wide array of chickpea varieties. Its low phytotoxicity, coupled with
the potential for increased yields due to effective weed management, makes it a valuable tool
for chickpea producers. For researchers and drug development professionals, the consistent
performance of pyridate across different genetic backgrounds of chickpeas underscores its
reliability and favorable safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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